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Compound of Interest

Compound Name: (3S,4S)-Tivantinib

Cat. No.: B1609869 Get Quote

This document provides comprehensive, procedural guidance for the safe handling and

disposal of (3S,4S)-Tivantinib, a selective c-Met inhibitor used in research and drug

development. Adherence to these protocols is critical for ensuring laboratory safety, protecting

the environment, and maintaining regulatory compliance. (3S,4S)-Tivantinib should be treated

as a hazardous substance due to its potential reproductive toxicity and organ damage through

prolonged or repeated exposure.[1][2]

Immediate Safety and Handling Precautions
(3S,4S)-Tivantinib is a potent compound that requires careful handling to prevent exposure. All

personnel must be trained on the specific hazards and procedures outlined in the Safety Data

Sheet (SDS) before working with this substance.[3]

Personal Protective Equipment (PPE):

A comprehensive set of PPE is mandatory when handling (3S,4S)-Tivantinib. This includes:

Gloves: Double chemotherapy gloves are required.[3][4] Change gloves immediately if

contaminated, torn, or punctured, and at least every hour during continuous use.[3]

Gown: A solid-front, impermeable gown with cuffed sleeves.[3][5]

Eye Protection: Safety goggles or a full-face shield.[3]
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Respiratory Protection: A properly fitted respirator may be necessary depending on the

procedure and the potential for aerosolization. Consult your institution's Environmental

Health and Safety (EHS) department for specific requirements.

Engineering Controls:

All manipulations of (3S,4S)-Tivantinib, including weighing, reconstitution, and aliquoting,

should be performed in a certified chemical fume hood or a Class II biological safety cabinet

(BSC) to minimize inhalation exposure.[3]

Waste Categorization and Segregation
Proper segregation of waste at the point of generation is crucial for safe and compliant

disposal.[6] Waste contaminated with (3S,4S)-Tivantinib is generally categorized as either

"trace" or "bulk" chemotherapy waste.

Waste Category Description Examples

Bulk Waste

Any amount of (3S,4S)-

Tivantinib that is not

considered "empty" by RCRA

standards. This includes

expired or unused drug, and

materials used to clean up

spills. Generally, any container

with more than 3% of its

original volume remaining.

Unused or expired (3S,4S)-

Tivantinib powder or solutions,

grossly contaminated PPE,

spill cleanup materials, and

any syringe that is not

completely empty (e.g.,

contains more than 0.1 ml of

the drug).[3]

Trace Waste

Items that are "RCRA empty,"

meaning all contents have

been removed by normal

means and no more than 3%

by weight of the total capacity

of the container remains.

Empty vials, ampules, and

syringes (with no visible

residue), used PPE with

minimal contamination (e.g.,

gloves, gown), and labware

that has come into contact with

the drug.[3][6]
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The disposal of (3S,4S)-Tivantinib must comply with federal regulations such as the Resource

Conservation and Recovery Act (RCRA) and local institutional policies.[7][8] The primary

method of disposal for cytotoxic and investigational drugs is incineration at an EPA-permitted

facility.[9][10] Never dispose of (3S,4S)-Tivantinib or its containers in the regular trash or down

the drain.[6]

Step-by-Step Disposal Protocol:

Container Selection: Use a designated, leak-proof, and puncture-resistant hazardous waste

container.[9] These are often color-coded (e.g., black for bulk chemo waste, yellow for trace).

[3]

Labeling: Affix a "HAZARDOUS WASTE" label to the container.[9] The label must include:

The full chemical name: "(3S,4S)-Tivantinib" (no abbreviations).[9]

The concentration and physical state (solid or liquid).

The name of the Principal Investigator (PI) and contact information.[9]

The laboratory location (building and room number).[9]

Waste Accumulation:

Place all contaminated items directly into the appropriate waste container.[5]

Do not overfill containers; they should be sealed when approximately three-quarters full.[6]

For liquid waste, use a compatible container with a secure screw-top lid.[10]

Storage: Store sealed hazardous waste containers in a designated Satellite Accumulation

Area (SAA).[9] The SAA must be registered with your institution's EHS department and is

subject to regular inspections.[9]

Pickup and Disposal: When the container is full, submit a chemical waste disposal request to

your institution's EHS department.[9] Trained personnel will collect the waste for transport to

a licensed hazardous waste incinerator.[10]
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Experimental Protocol: Surface Decontamination
Regular decontamination of surfaces where (3S,4S)-Tivantinib is handled is essential to

prevent cross-contamination and accidental exposure.

Materials:

Low-lint wipes

Detergent solution (e.g., 10⁻² M Sodium Dodecyl Sulfate)

Sterile water

70% Isopropyl Alcohol (IPA)

Appropriate hazardous waste container

Procedure:

Preparation: Don all required PPE before starting the decontamination process.

Initial Cleaning (Detergent): Moisten a sterile, low-lint wipe with the detergent solution. Wipe

the entire surface in overlapping, unidirectional strokes, starting from the cleanest area and

moving towards the most contaminated. Dispose of the wipe in the appropriate hazardous

waste container.[6]

Rinsing: Moisten a new wipe with sterile water to remove any residual detergent. Wipe the

surface using the same unidirectional technique and dispose of the wipe.[6]

Final Decontamination (Alcohol): Using a new wipe moistened with 70% IPA, wipe the

surface again with the same technique. This step serves to disinfect and remove additional

chemical residues.[6]

Drying: Allow the surface to air dry completely.

Final PPE Disposal: Carefully remove and dispose of all PPE as hazardous waste.[4]
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Signaling Pathway Inhibition by Tivantinib
Tivantinib is a selective inhibitor of the c-Met receptor tyrosine kinase. The following diagram

illustrates its mechanism of action.
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Caption: Mechanism of action of (3S,4S)-Tivantinib as a c-Met inhibitor.
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Disposal Workflow for (3S,4S)-Tivantinib
The following diagram outlines the logical steps for the proper disposal of waste contaminated

with (3S,4S)-Tivantinib.
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Caption: Workflow for the segregation and disposal of (3S,4S)-Tivantinib waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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